Cas no 51814-54-1 (Boc-L-Alanine benzyl ester)

Boc-L-Alanine benzyl ester structure
Boc-L-Alanine benzyl ester structure
Product Name:Boc-L-Alanine benzyl ester
CAS No:51814-54-1
MF:C15H21NO4
MW:279.33154463768
MDL:MFCD00190775
CID:366652
PubChem ID:10972741
Update Time:2025-04-19

Boc-L-Alanine benzyl ester Chemical and Physical Properties

Names and Identifiers

    • Boc-L-Alanine benzyl ester
    • benzyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
    • Boc-Ala-Obzl
    • L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-, phenylmethyl ester
    • Boc-Ala-OBn
    • N-tert-butoxycarbonyl-L-alanine benzyl ester
    • Benzyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-L-alaninate
    • N-Boc-L-alanine Benzyl Ester
    • SCHEMBL7512116
    • AKOS015920044
    • Benzyl (tert-butoxycarbonyl)-L-alaninate
    • Benzyl N2-(tert-butoxycarbonyl)-L-alaninate
    • 51814-54-1
    • (S)-Benzyl 2-((tert-butoxycarbonyl)amino)propanoate
    • KZNCFIIFMFCSHL-NSHDSACASA-N
    • HY-W041864
    • DS-1103
    • benzyl (2S)-2-{[(tert-butoxy)carbonyl]amino}propanoate
    • (S)-benzyl 2-(tert-butoxycarbonylamino)propanoate
    • Boc-L-Alanine benZyl ester (Boc-L-Ala-OBZl)
    • CS-W022604
    • Q-101550
    • AKOS015839305
    • AM20040612
    • DTXSID00450288
    • MFCD00190775
    • DB-022866
    • Boc-L-Alaninebenzylester
    • benzyl (2S)-2-[(tert-butoxycarbonyl)amino]propanoate
    • MDL: MFCD00190775
    • Inchi: 1S/C15H21NO4/c1-11(16-14(18)20-15(2,3)4)13(17)19-10-12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3,(H,16,18)/t11-/m0/s1
    • InChI Key: KZNCFIIFMFCSHL-NSHDSACASA-N
    • SMILES: O(C(N[C@H](C(=O)OCC1C=CC=CC=1)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 279.14700
  • Monoisotopic Mass: 279.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Density: 1.099±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 25.5-26 ºC (ligroine )
  • Boiling Point: 392.7℃ at 760 mmHg
  • Solubility: Very slightly soluble (0.26 g/l) (25 º C),
  • PSA: 64.63000
  • LogP: 3.03390

Boc-L-Alanine benzyl ester Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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